Cas no 127514-62-9 (Hydroxyl-γ-isosanshool)

• Product Name: Hydroxyl-γ-isosanshool
• CAS No: 127514-62-9
• Molecular Formula: C₁₈H₂₇NO₂
• Molecular Weight: 289.412
• CID: 2002395

Hydroxyl-γ-isosanshool Properties

Names and Identifiers

• (2E,4E,8E,10E,12E)-2'-hydroxy-N-isobutyl-2,4,8,10,12-tetradecapentaenamide
• hydroxy-gamma-isosanshool
• N-(2-methyl-2-hydroxypropyl)tetradeca-(2E,4E,8E,10E,12E)-pentaeneamide
• Hydroxyl-γ-isosanshool

Computed Properties

• Exact Mass: 289.204179104 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 289.204179104 g/mol
• Heavy Atom Count: 21
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 49.3Ų
• Molecular Weight: 289.4

Experimental Properties

• Solubility: 5.224 mg/L @ 25 °C (est)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines